Cas no 150331-48-9 (5,7-Dimethyl-2-tetralone)

• Product Name: 5,7-Dimethyl-2-tetralone
• CAS No: 150331-48-9
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 65194
• PubChem ID: 10397276
• Update Time: 2025-04-18

5,7-Dimethyl-2-tetralone Chemical and Physical Properties

Names and Identifiers

• 5,7-Dimethyl-2-tetralone
• 5,7-Dimethyl-3,4-dihydro-1H-naphthalen-2-one
• AKOS006306806
• DTXSID70439186
• 2(1H)-Naphthalenone, 3,4-dihydro-5,7-dimethyl-
• SCHEMBL1801206
• 150331-48-9
• XLLBOUOFVRYIQZ-UHFFFAOYSA-N
• 5,7-Dimethyl-3,4-dihydronaphthalen-2(1H)-one

• Inchi： 1S/C12H14O/c1-8-5-9(2)12-4-3-11(13)7-10(12)6-8/h5-6H,3-4,7H2,1-2H3
• InChI Key： XLLBOUOFVRYIQZ-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C)C=C(C)C=2CC1

Computed Properties

• Exact Mass: 174.10400
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.054
• Boiling Point: 302.245°C at 760 mmHg
• Flash Point: 128.248°C
• Refractive Index: 1.552
• PSA: 17.07000
• LogP: 2.36120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins